Cas no 2229220-94-2 (2-(3-chloroprop-1-en-2-yl)-1-methyl-4-nitrobenzene)

• Product Name: 2-(3-chloroprop-1-en-2-yl)-1-methyl-4-nitrobenzene
• CAS No: 2229220-94-2
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 6052637
• PubChem ID: 165883724
• Update Time: 2025-09-27

2-(3-chloroprop-1-en-2-yl)-1-methyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloroprop-1-en-2-yl)-1-methyl-4-nitrobenzene
• 2229220-94-2
• EN300-1992993

• Inchi： 1S/C10H10ClNO2/c1-7-3-4-9(12(13)14)5-10(7)8(2)6-11/h3-5H,2,6H2,1H3
• InChI Key： KPCFXFRJMYDUBI-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=C(C=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(3-chloroprop-1-en-2-yl)-1-methyl-4-nitrobenzene

Comprehensive Overview of 2-(3-chloroprop-1-en-2-yl)-1-methyl-4-nitrobenzene (CAS No. 2229220-94-2)

2-(3-chloroprop-1-en-2-yl)-1-methyl-4-nitrobenzene (CAS No. 2229220-94-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound, often referred to in scientific literature by its systematic name, features a nitrobenzene core substituted with a chloropropenyl group and a methyl group. Its molecular formula, C₁₀H₁₀ClNO₂, highlights its aromatic and functionalized nature, making it a subject of interest for researchers exploring synthetic intermediates and material science applications.

The compound's structural attributes, including the presence of a nitro group and a chlorinated alkene, contribute to its reactivity and versatility. These functional groups are pivotal in modern organic synthesis, particularly in the development of pharmaceutical precursors and agrochemicals. Recent trends in green chemistry have also sparked discussions about the sustainable synthesis of such compounds, with researchers focusing on minimizing environmental impact while maintaining efficiency. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched in academic and industrial circles.

In the context of material science, 2-(3-chloroprop-1-en-2-yl)-1-methyl-4-nitrobenzene has been explored for its potential role in polymer modification and advanced coatings. The nitrobenzene moiety, in particular, is known for its electron-withdrawing properties, which can influence the electronic characteristics of polymers. This has led to investigations into its use in conductive materials and sensors, areas that are currently trending due to the rise of smart materials and IoT devices.

Another area of interest is the compound's potential in catalysis. The combination of chlorine and nitro functional groups offers unique opportunities for designing catalysts that can facilitate specific transformations. This is particularly relevant in the context of asymmetric synthesis, a field that has seen exponential growth due to its importance in producing enantiomerically pure compounds for the pharmaceutical industry. Searches for novel catalysts and stereoselective reactions often highlight the need for compounds like 2-(3-chloroprop-1-en-2-yl)-1-methyl-4-nitrobenzene.

From an analytical perspective, the compound's distinct spectral signatures (e.g., NMR and IR spectra) make it a valuable reference in chemical identification and quality control. Laboratories frequently search for reliable spectral data and analytical methods to characterize such compounds, underscoring the importance of detailed documentation and standardization.

In summary, 2-(3-chloroprop-1-en-2-yl)-1-methyl-4-nitrobenzene (CAS No. 2229220-94-2) represents a multifaceted compound with applications spanning organic synthesis, material science, and catalysis. Its relevance to contemporary research themes like sustainability, smart materials, and asymmetric synthesis ensures its continued prominence in scientific discourse. As industries evolve toward more innovative and environmentally conscious practices, compounds like this will likely play a pivotal role in shaping future advancements.